Cas no 2171426-94-9 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid
• CAS No: 2171426-94-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5825293
• PubChem ID: 165556067
• Update Time: 2025-06-30

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid
• 2171426-94-9
• EN300-1574193
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methoxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-16(14-23(28)26-13-12-22(32-2)24(29)30)27-25(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16-,22?/m1/s1
• InChI Key： PSXMNZPNFXEVAT-XESZBRCGSA-N
• SMILES： O(C(N[C@H](CC)CC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid

Recent Advances in the Study of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid (CAS: 2171426-94-9)

The compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid (CAS: 2171426-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of Fmoc-protected amino acid derivatives. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The specific stereochemistry and functional groups present in 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid make it particularly valuable for the synthesis of complex peptides with enhanced bioavailability and therapeutic efficacy.

Recent publications have highlighted the compound's utility in the design of protease inhibitors. For instance, a 2023 study demonstrated its incorporation into a novel inhibitor scaffold targeting SARS-CoV-2 main protease (Mpro), showcasing its potential in antiviral drug development. The study reported that derivatives of this compound exhibited low nanomolar inhibitory activity, coupled with favorable pharmacokinetic properties.

Another significant advancement involves the use of this compound in the development of peptide-based cancer therapeutics. Researchers have successfully conjugated it with tumor-targeting peptides, resulting in enhanced cellular uptake and selective cytotoxicity against cancer cells. The methoxybutanoic acid moiety, in particular, has been shown to improve the stability of these conjugates in physiological conditions, addressing a common challenge in peptide-based drug delivery.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methoxybutanoic acid. A 2024 publication detailed a scalable, high-yield synthesis route that minimizes side products and reduces production costs, making the compound more accessible for large-scale pharmaceutical applications.

Looking forward, researchers are exploring the potential of this compound in the emerging field of peptide-drug conjugates (PDCs), where its unique properties could enable the development of next-generation targeted therapies. Ongoing clinical trials involving derivatives of this molecule are expected to provide valuable insights into its therapeutic potential across various disease areas.